![molecular formula C6H7BrN2 B1294163 5-Bromo-4-ethylpyrimidine CAS No. 951884-36-9](/img/structure/B1294163.png)
5-Bromo-4-ethylpyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-4-ethylpyrimidine is a heterocyclic organic compound with the chemical formula C6H7BrN2 . It is a solid substance and is widely used as a building block in several organic synthesis applications.
Molecular Structure Analysis
The empirical formula of 5-Bromo-4-ethylpyrimidine is C6H7BrN2 . Its molecular weight is 187.04 . The SMILES string representation is CCC1=NC=NC=C1Br .Physical And Chemical Properties Analysis
5-Bromo-4-ethylpyrimidine is a solid substance . Its empirical formula is C6H7BrN2 and it has a molecular weight of 187.04 .Scientific Research Applications
Drug Discovery and Therapeutics
Pyrimidines, including 5-Bromo-4-ethylpyrimidine, have become an increasingly important core structure in many drug molecules over the past 60 years . They have had a major impact in drug discovery therapeutics, including anti-infectives, anticancer, immunology, immuno-oncology, neurological disorders, chronic pain, and diabetes mellitus .
Antimicrobial Applications
Due to its synthetic accessibility and structural diversity, the pyrimidine scaffold, which includes 5-Bromo-4-ethylpyrimidine, has found widespread therapeutic applications, including antimicrobial applications .
Antiviral Applications
Pyrimidines are also used in the development of antiviral drugs . The unique properties of 5-Bromo-4-ethylpyrimidine could potentially be exploited in this field.
Anticancer Applications
Pyrimidines have been used in the development of anticancer drugs . The specific properties of 5-Bromo-4-ethylpyrimidine could potentially make it useful in this area of research.
Neurological Disorders Treatment
Pyrimidines are reported to possess potential medicinal properties important to central nervous system (CNS)-active agents . Therefore, 5-Bromo-4-ethylpyrimidine could potentially be used in the treatment of neurological disorders.
Diabetes Mellitus Treatment
Pyrimidines have been used in the treatment of diabetes mellitus . The unique properties of 5-Bromo-4-ethylpyrimidine could potentially be exploited in this field.
Safety and Hazards
5-Bromo-4-ethylpyrimidine is classified under GHS07. The hazard statements are H315 - H319 - H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements are P305 + P351 + P338, which suggest that if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Relevant Papers One relevant paper is "Electrophilic alkylation of arenes with 5-bromopyrimidine en route to 4-aryl-5-alkynylpyrimidines" . This paper describes a new synthetic protocol for the preparation of medicinally important 4-aryl-5-alkynylpyrimidines, which involves a sequence of chemo- and regioselective Brønsted acid-catalyzed electrophilic alkylation of arenes with 5-bromopyrimidine, followed by oxidative re-aromatization of the formed dihydropyrimidine ring .
properties
IUPAC Name |
5-bromo-4-ethylpyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2/c1-2-6-5(7)3-8-4-9-6/h3-4H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYEMCVSVGGPJRP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=NC=C1Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70650036 |
Source
|
Record name | 5-Bromo-4-ethylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70650036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-ethylpyrimidine | |
CAS RN |
951884-36-9 |
Source
|
Record name | 5-Bromo-4-ethylpyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=951884-36-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-4-ethylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70650036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.